![molecular formula C15H16FN3O2S B3014345 N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide CAS No. 958587-23-0](/img/structure/B3014345.png)
N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide is a useful research compound. Its molecular formula is C15H16FN3O2S and its molecular weight is 321.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sensor Technology
A study by Bozkurt and Gul (2018) on a pyrazoline derivative demonstrated its application as a fluorometric “turn-off” sensor for the selective detection of Hg^2+ ions. This highlights the potential of similar compounds in environmental monitoring and the development of selective sensors for metal ions (Bozkurt & Gul, 2018).
Polymer Science
Research by Li et al. (2010) on synthesizing polymers incorporating thieno[3,4-b]pyrazine and 3-hexylthiophene units for photovoltaic applications suggests that similar compounds could be used in the development of polymer-based solar cells, indicating their significance in renewable energy technologies (Li et al., 2010).
Antimicrobial Activity
Desai et al. (2012) synthesized and tested a series of fluorine-containing pyrazole-based thiazole derivatives for their antimicrobial properties. This study implies that compounds with similar structural features could possess significant antimicrobial activities, useful in developing new antibiotics or antifungal agents (Desai et al., 2012).
Material Science
Kariuki, Abdel-Wahab, and El‐Hiti (2021) investigated the synthesis and structural characterization of isostructural compounds containing fluorophenyl and pyrazole units. Their work on the crystalline structure and properties can provide a foundation for designing new materials with specific optical or electronic properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Mechanism of Action
Target of Action
The primary target of this compound is the Peroxisome proliferator-activated receptor gamma (PPARγ) . PPARγ is a nuclear receptor that binds peroxisome proliferators such as hypolipidemic drugs and fatty acids .
Mode of Action
The compound interacts with its target, PPARγ, by binding to it . Once activated by a ligand, the nuclear receptor binds to DNA specific PPAR response elements (PPRE), influencing the transcription of various genes .
Biochemical Pathways
The activation of PPARγ affects several biochemical pathways. It plays a crucial role in the regulation of adipogenesis and lipid metabolism. Additionally, it has significant effects on insulin sensitization and anti-inflammatory response .
Result of Action
The activation of PPARγ by the compound can lead to various molecular and cellular effects. It can influence the transcription of various genes involved in lipid metabolism, adipogenesis, insulin sensitization, and anti-inflammatory response . .
Future Directions
Pyrazole systems, as biomolecules, have attracted more attention due to their interesting pharmacological properties . This heterocycle can be traced in a number of well-established drugs belonging to different categories with diverse therapeutic activities . This suggests that there is potential for future research and development in this area.
Biochemical Analysis
Cellular Effects
The compound’s influence on cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism, remains to be explored .
Molecular Mechanism
It is not clear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN3O2S/c1-2-3-14(20)17-15-12-8-22(21)9-13(12)18-19(15)11-6-4-10(16)5-7-11/h4-7H,2-3,8-9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQTGHDHVCXHTKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C2CS(=O)CC2=NN1C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.